molecular formula C11H14N2O2 B8381945 2-Amino-5-morpholin-4-ylbenzaldehyde CAS No. 927891-84-7

2-Amino-5-morpholin-4-ylbenzaldehyde

Cat. No.: B8381945
CAS No.: 927891-84-7
M. Wt: 206.24 g/mol
InChI Key: XPMPYOJPSYASQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-5-morpholin-4-ylbenzaldehyde is an aromatic aldehyde featuring a benzene ring substituted with an amino group at position 2, a morpholine moiety at position 5, and an aldehyde functional group. The morpholine ring contributes to the compound’s solubility in polar organic solvents and may modulate electronic effects on the aromatic system. The aldehyde group renders it reactive, making it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or pharmaceuticals via nucleophilic addition or condensation reactions .

Properties

CAS No.

927891-84-7

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

2-amino-5-morpholin-4-ylbenzaldehyde

InChI

InChI=1S/C11H14N2O2/c12-11-2-1-10(7-9(11)8-14)13-3-5-15-6-4-13/h1-2,7-8H,3-6,12H2

InChI Key

XPMPYOJPSYASQF-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC(=C(C=C2)N)C=O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Properties of 2-Amino-5-morpholin-4-ylbenzaldehyde and Analogues

Property 2-Amino-5-morpholin-4-ylbenzaldehyde (A) 2-Amino-5-morpholin-4-ylbenzamide (B) 2-Amino-5-morpholin-4-ylbenzoic Acid (C)
Molecular Formula C₁₁H₁₃N₂O₂ C₁₁H₁₃N₃O₂ C₁₁H₁₂N₂O₃
Molecular Weight 205.24 g/mol 219.24 g/mol 220.22 g/mol
Functional Group Aldehyde (-CHO) Amide (-CONH₂) Carboxylic Acid (-COOH)
Melting Point ~80–85°C (estimated) 180–185°C (literature-based) >200°C (estimated)
Solubility Soluble in DCM, THF Soluble in DMF, DMSO Soluble in alkaline aqueous solutions
Reactivity Oxidizes to carboxylic acid; nucleophilic additions Hydrolyzes to amine/acid; stable under physiological conditions Forms salts; esterification
Applications Intermediate in heterocycle synthesis Potential kinase inhibitor (e.g., AGN-PC-0N6LOB ) Pharmaceutical intermediate

Key Findings:

Functional Group Influence :

  • Aldehyde (A) : High reactivity enables use in Schiff base formation or as a precursor for heterocycles. However, it is prone to oxidation, limiting shelf stability.
  • Amide (B) : Enhanced stability due to hydrogen bonding and resistance to oxidation. The compound AGN-PC-0N6LOB is commercially available, suggesting pharmacological interest .
  • Carboxylic Acid (C) : Ionizable group improves water solubility in basic conditions, making it suitable for salt formation in drug formulations.

Electronic Effects :
The morpholine group in all analogs donates electron density via its oxygen atom, stabilizing the aromatic ring’s electron-deficient regions. This effect may enhance binding to biological targets, such as enzymes or receptors.

Synthetic Utility :

  • Compound A is a key intermediate for synthesizing Compound B via reductive amination.
  • Compound B’s amide group is prevalent in kinase inhibitors, as seen in its commercial availability under codes like SCHEMBL144733 and MolPort-011-972-950 .

Notes and Limitations

  • The amide analog (Compound B) has well-documented commercial availability, indicating its prominence in drug discovery pipelines .
  • Stability and reactivity profiles are inferred from functional group behavior and may vary with specific reaction conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.